Cas no 2411314-53-7 (4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 2411314-53-7
• MF: C₁₀H₉ClN₂O₃
• MW: 240.64306139946
• CID: 5358265
• PubChem ID: 146076469
• Update Time: 2025-10-28

4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• Z3766265682
• 4-(2-Chloroacetyl)-6-hydroxy-1,3-dihydroquinoxalin-2-one
• 4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C10H9ClN2O3/c11-4-10(16)13-5-9(15)12-7-2-1-6(14)3-8(7)13/h1-3,14H,4-5H2,(H,12,15)
• InChI Key： KQGWMFOTCJBLIA-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(NC2C=CC(=CC1=2)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6

Additional information on 4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one

4-(2-Chloroacetyl)-6-Hydroxy-1,2,3,4-Tetrahydroquinoxalin-2-One: A Comprehensive Overview

The compound 4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one, identified by the CAS number CAS No. 2411314-53-7, is a structurally complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule features a tetrahydroquinoxalinone skeleton with a hydroxyl group at position 6 and a chloroacetyl substituent at position 4. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of quinoxaline derivatives in drug discovery, particularly in the development of anticancer agents. The hydroxyl group at position 6 of this compound plays a critical role in its ability to interact with biological targets, such as enzymes or receptors. Additionally, the chloroacetyl group at position 4 introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. These features make 4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound typically involves multi-step organic reactions, including condensation reactions and oxidation processes. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples of this compound, which is crucial for studying its stereochemical effects on biological activity.

In terms of physical properties, 4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one exhibits a melting point of approximately 185°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These characteristics are essential for determining its suitability in various applications, including formulation development for drug delivery systems.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on several key enzymes associated with cancer progression and inflammation. For example, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have shown that this compound can effectively inhibit the activity of protein kinases and proteases involved in tumor growth and metastasis.

Beyond its pharmacological applications, CAS No. 2411314-53-7 has also been explored for its potential in agrochemicals. Its ability to inhibit plant pathogenic enzymes makes it a candidate for developing eco-friendly pesticides with reduced environmental impact. Recent research conducted by agricultural scientists has focused on optimizing its stability under field conditions to ensure prolonged efficacy.

In conclusion, 4-(2-chloroacetyl)-6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one represents a valuable addition to the arsenal of bioactive compounds with diverse applications across multiple disciplines. As ongoing research continues to uncover new insights into its structure-function relationships and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine and agriculture.